Cas no 211746-09-7 (3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid)

3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid structure
211746-09-7 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid
CAS No:211746-09-7
MF:C9H17NO5
MW:219.234983205795
CID:1023453
PubChem ID:45092326
Update Time:2025-04-20

3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy- (9CI)
    • 3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid
    • EN300-182497
    • 1359977-92-6
    • 1359977-90-4
    • BUTANOIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-2-HYDROXY-
    • (2S,3S)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
    • 3-{[(tert-butoxy)carbonyl]amino}-2-hydroxybutanoic acid
    • DB-286172
    • (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
    • (2S,3R)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
    • (2R,3R)-3-(tert-butoxycarbonylamino)-2-hydroxybutanoic acid
    • SCHEMBL4521107
    • 3-(Tert-butoxycarbonylamino)-2-hydroxybutanoic acid
    • 211746-09-7
    • Inchi: 1S/C9H17NO5/c1-5(6(11)7(12)13)10-8(14)15-9(2,3)4/h5-6,11H,1-4H3,(H,10,14)(H,12,13)
    • InChI Key: ZIMQJAVPQRKBTD-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C(=O)O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 219.111
  • Monoisotopic Mass: 219.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.9A^2
  • XLogP3: 0.3

3-{(tert-butoxy)carbonylamino}-2-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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